Cas no 1705100-87-3 (methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate)

• Product Name: methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate
• CAS No: 1705100-87-3
• MF: C₂₀H₁₉F₂NO₃S
• MW: 391.431571245193
• CID: 6171809
• PubChem ID: 90631708
• Update Time: 2025-10-18

methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate
• AKOS025105175
• methyl 2-[7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonyl]benzoate
• methyl 2-(7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonyl)benzoate
• F6481-3078
• 1705100-87-3

• Inchi： 1S/C20H19F2NO3S/c1-26-20(25)15-5-3-2-4-14(15)19(24)23-9-8-18(27-11-10-23)16-12-13(21)6-7-17(16)22/h2-7,12,18H,8-11H2,1H3
• InChI Key： ZZFSBBJZERZFDO-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=CC=CC=2C(=O)OC)=O)CCC1C1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 391.10537097g/mol
• Monoisotopic Mass: 391.10537097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate

Comprehensive Overview of Methyl 2-7-(2,5-Difluorophenyl)-1,4-Thiazepane-4-Carbonylbenzoate (CAS No. 1705100-87-3)

Methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate (CAS No. 1705100-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the thiazepane family, a class of heterocyclic compounds known for their versatility in drug development. The presence of the difluorophenyl moiety and the carbonylbenzoate ester group enhances its reactivity and binding affinity, making it a promising candidate for further study.

In recent years, the demand for fluorinated compounds like methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how fluorine substitution can improve the metabolic stability and bioavailability of drug candidates. This compound's CAS No. 1705100-87-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its potential role in targeting GPCRs (G-protein-coupled receptors) or enzyme inhibition is a hot topic among scientists exploring new therapeutic avenues.

The synthesis of methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate involves multi-step organic reactions, including cyclization and esterification. These processes are optimized to achieve high yields and purity, which are critical for pharmaceutical applications. The compound's molecular weight and logP value are often discussed in QSAR (Quantitative Structure-Activity Relationship) studies, as they influence its pharmacokinetic properties. Laboratories focusing on small molecule drug discovery frequently reference this compound in their workflows.

From an industrial perspective, CAS No. 1705100-87-3 is of interest to manufacturers of fine chemicals and intermediates. Its structural complexity makes it a valuable building block for synthesizing more elaborate molecules. Companies specializing in custom synthesis often highlight their capability to produce this compound under GMP conditions, catering to the stringent requirements of the pharmaceutical industry. Additionally, its potential use in protease inhibitors or kinase modulators aligns with current trends in precision medicine.

Environmental and safety considerations are also paramount when handling methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate. While not classified as hazardous, proper storage and handling protocols are recommended to maintain its stability. Researchers often inquire about its solubility in common organic solvents like DMSO or methanol, as these properties are crucial for experimental design. The compound's spectral data (NMR, MS) are widely shared in scientific literature to aid in identification and characterization.

In conclusion, methyl 2-7-(2,5-difluorophenyl)-1,4-thiazepane-4-carbonylbenzoate (CAS No. 1705100-87-3) represents a fascinating area of research at the intersection of organic chemistry and drug development. Its unique structure and potential applications continue to inspire innovation, making it a compound worth watching in the evolving landscape of bioactive molecules.